Cas no 183300-55-2 (N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 183300-55-2
• MF: C₁₀H₇Cl₂N₃OS
• MW: 288.153078317642
• CID: 5474381
• Update Time: 2025-06-13

N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C10H7Cl2N3OS/c1-5-9(17-15-14-5)10(16)13-8-4-6(11)2-3-7(8)12/h2-4H,1H3,(H,13,16)
• InChI Key： WVNCTFYFFUWZJO-UHFFFAOYSA-N
• SMILES： C1(SN=NC=1C)C(=O)NC1C(Cl)=CC=C(Cl)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS 183300-55-2)

The compound N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS 183300-55-2) is a specialized organic molecule that has garnered significant attention in agrochemical and pharmaceutical research. Its unique structural features, including the thiadiazole ring and dichlorophenyl moiety, contribute to its potential applications in crop protection and bioactive agent development. As sustainability and precision agriculture dominate global discussions, this compound's role in next-generation solutions is increasingly scrutinized.

Researchers are particularly interested in the structure-activity relationship of this thiadiazole derivative, as modifications to its core framework could yield compounds with enhanced efficacy against resistant pathogens. The presence of both chlorine substituents and the carboxamide group creates opportunities for hydrogen bonding and hydrophobic interactions, making it a valuable template for molecular design. Recent studies have explored its potential as a lead compound for developing novel plant growth regulators with improved environmental profiles.

From a synthetic chemistry perspective, CAS 183300-55-2 represents an interesting challenge due to the need for selective heterocycle formation and amide coupling reactions. Modern green chemistry approaches are being applied to optimize its production, addressing growing concerns about chemical manufacturing sustainability. The compound's thermal stability and solubility characteristics make it suitable for formulation development, particularly for foliar applications in integrated pest management systems.

Analytical method development for N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has advanced significantly with the adoption of UHPLC-MS/MS techniques, allowing for trace-level detection in complex matrices. This capability supports environmental monitoring programs and residue studies, which are critical for regulatory compliance in major agricultural markets. The compound's metabolic pathways in plants and soil are currently under investigation using advanced isotope labeling techniques.

In pharmaceutical exploration, the thiadiazole-carboxamide scaffold shows promise for modulating various biological targets. While not the primary focus of current research, its structural features align with known enzyme inhibitors, prompting investigations into potential therapeutic applications. The lipophilicity profile of this compound, calculated using modern QSAR models, suggests favorable membrane permeability characteristics.

Regulatory aspects surrounding CAS 183300-55-2 continue to evolve as new data emerges about its environmental fate and ecotoxicological profile. The scientific community is particularly interested in its biodegradation kinetics and potential for bioaccumulation, with several research groups developing predictive models based on its physicochemical properties. These studies contribute to the growing field of computational toxicology for agricultural chemicals.

The commercial development of N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide derivatives reflects broader industry trends toward target-specific agrochemicals with reduced off-target effects. Patent analysis reveals ongoing innovation in this chemical space, particularly in combinations with biological control agents for synergistic effects. Such combinations address the increasing demand for resistance management strategies in global agriculture.

From a materials science perspective, the crystalline form of 183300-55-2 has been characterized using X-ray diffraction, providing insights into molecular packing and potential polymorphic behavior. These structural studies support formulation scientists in developing stable, bioavailable forms of the compound for various applications. The photostability of this molecule under field conditions remains an active area of investigation.

Emerging analytical techniques such as ambient mass spectrometry are being adapted for rapid screening of thiadiazole-based compounds in field samples, significantly reducing analysis time compared to traditional methods. This advancement supports the growing need for real-time monitoring in precision agriculture systems where timely decision-making is crucial.

As the agricultural sector moves toward digital farming solutions, the physicochemical data of N-(2,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide are being incorporated into predictive algorithms for spray drift modeling and deposition efficiency. These digital tools help optimize application parameters, minimizing environmental dispersion while maintaining efficacy - a key consideration in modern sustainable agriculture practices.